![molecular formula C10H5BrFNO3 B1527454 2-(4-Bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid CAS No. 1248449-30-0](/img/structure/B1527454.png)
2-(4-Bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid
Overview
Description
The compound “4-Bromo-2-fluorophenylacetic acid” is a carboxylic acid organic compound, which can be used as a pharmaceutical intermediate for pharmaceutical synthesis and scientific research .
Synthesis Analysis
While specific synthesis information for “2-(4-Bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid” was not found, a related compound, “4-Bromo-2-fluorophenylacetic acid”, can be prepared by reacting 2-(4-bromo-2-fluorophenyl)acetonitrile with MeOH in NaOH solution .Molecular Structure Analysis
The molecular structure of a similar compound, “4-Bromo-2-fluorobiphenyl”, has been reported. It has a molecular formula of C12H8BrF, an average mass of 251.094 Da, and a monoisotopic mass of 249.979340 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “4-Bromo-2-fluorobiphenyl”, include a density of 1.4±0.1 g/cm3, a boiling point of 298.8±20.0 °C at 760 mmHg, and a flash point of 138.3±16.6 °C .Scientific Research Applications
Synthesis and Biological Evaluation
A study focused on the synthesis and biological evaluation of halogenatedphenyl benzoxazole-5-carboxylic acids, including those with bromo and fluoro substituents. These compounds were evaluated for anti-inflammatory activity and cytotoxicity, highlighting the potential of halogenated drugs and benzoxazoles in therapeutic applications. The significance of the presence of halogen atoms in increasing the number of marketed halogenated drugs and the importance of benzoxazoles was emphasized. Specific compounds exhibited significant anti-inflammatory activity and excellent cytotoxic activity against certain cell lines, with molecular docking analysis showing good binding interactions with their biochemical targets (Thakral et al., 2022).
Synthesis of Heterocyclic Compounds
Another research area involves the synthesis of heterocyclic compounds, where substituted carboxylic acid anilides react to form various derivatives. The study explores the reactivity of different substituents, including fluoro and bromo, towards creating novel heterocycles, indicating a method to manipulate substituent effects for desired chemical transformations (Heinicke et al., 2001).
Anticancer Agents Development
A report on the synthesis of triazolothiadiazole derivatives starting from amino-triazoles and fluorobenzoic acids discusses the creation of potential anticancer agents. This highlights the role of halogenated compounds in constructing biologically active heterocycles with potential therapeutic applications (Bhat et al., 2004).
Corrosion Inhibition Studies
Research on triazole Schiff bases as corrosion inhibitors on mild steel demonstrates the application of fluorine-containing compounds in industrial contexts. This study elucidates how the structural elements, including bromo and fluoro substituents, affect the efficiency of corrosion inhibitors, providing insights into designing more effective corrosion prevention strategies (Chaitra et al., 2015).
Photophysical Properties and Application Prospects
The synthesis and study of aryl-1,2,3-triazol-4-carboxylic acids demonstrate the influence of structural modifications on photophysical properties. This research highlights the potential applications of such compounds in sensing technologies and biological research, indicating the versatility of halogenated compounds in developing novel materials and sensors (Safronov et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
A similar compound, (2- { [ (4-bromo-2-fluorobenzyl)amino]carbonyl}-5-chlorophenoxy)acetic acid, is reported to target aldose reductase . Aldose reductase is an enzyme involved in glucose metabolism and is a key player in the development of complications in diabetes .
Mode of Action
It’s known that many similar compounds interact with their targets by binding to the active site of the enzyme, inhibiting its function and leading to downstream effects .
Biochemical Pathways
If it targets aldose reductase like its similar compound, it may affect the polyol pathway, a secondary route of glucose metabolism .
Pharmacokinetics
A similar compound is reported to have high gastrointestinal absorption and is predicted to be able to cross the blood-brain barrier . These properties can significantly impact the bioavailability of the compound.
Result of Action
If it acts like its similar compound by inhibiting aldose reductase, it could potentially reduce the accumulation of sorbitol, a sugar alcohol that can cause cellular damage when present in high concentrations .
Properties
IUPAC Name |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5BrFNO3/c11-5-1-2-6(7(12)3-5)9-13-8(4-16-9)10(14)15/h1-4H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSERUWCULLPIGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)C2=NC(=CO2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5BrFNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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